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Compound of Interest

Compound Name: Hydrate strontium

Cat. No.: B15147436 Get Quote

Technical Support Center: Synthesis of
Strontium Peroxide Octahydrate
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for the synthesis of strontium peroxide octahydrate (SrO₂·8H₂O). It is

intended for researchers, scientists, and drug development professionals to optimize reaction

conditions and address common experimental challenges.

Frequently Asked Questions (FAQs)
Q1: What is the general principle behind the synthesis of strontium peroxide octahydrate?

The synthesis of strontium peroxide octahydrate is typically achieved through a precipitation

reaction. A soluble strontium salt, such as strontium nitrate (Sr(NO₃)₂) or strontium chloride

(SrCl₂), is dissolved in an aqueous ammoniacal solution. The addition of hydrogen peroxide

(H₂O₂) to this solution leads to the precipitation of the desired strontium peroxide octahydrate

as a pearly white, crystalline solid.[1][2] The presence of ammonia is crucial as it neutralizes

the acid formed during the reaction, thus favoring the precipitation of the peroxide hydrate.[1]

Q2: What are the key reactants and their roles in the synthesis?

Strontium Salt (e.g., Strontium Nitrate, Strontium Chloride): Provides the strontium ions for

the formation of the product.
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Hydrogen Peroxide (H₂O₂): Acts as the peroxide source.

Ammonia (NH₃) or Ammonium Hydroxide (NH₄OH): Creates an alkaline environment that

facilitates the precipitation of strontium peroxide octahydrate.[1]

Q3: What is the expected appearance of the strontium peroxide octahydrate precipitate?

High-purity strontium peroxide octahydrate precipitates as pearly white, crystalline particles.[1]

The formation of an off-white or beige-colored precipitate may indicate the presence of

impurities or the formation of the anhydrous form, especially at higher temperatures.[1]

Q4: How can the yield of strontium peroxide octahydrate be maximized?

The yield can be significantly increased by neutralizing the ammonium salt byproduct formed

during the reaction. This can be achieved by adding a strong base, such as sodium hydroxide

(NaOH) or tetramethylammonium hydroxide, to the reaction mixture. This shifts the reaction

equilibrium towards the formation of the product, with yields reportedly increasing from

approximately 66% to 95%.[1]

Q5: What are the common impurities in the synthesized product and how can they be avoided?

Common impurities include strontium carbonate (SrCO₃) and strontium hydroxide (Sr(OH)₂).[1]

Strontium Carbonate: Forms when carbon dioxide from the atmosphere dissolves in the

alkaline reaction mixture. To prevent this, it is recommended to work in a CO₂-free

atmosphere.[1]

Strontium Hydroxide: Can precipitate if the concentration of the strong base used for pH

adjustment is too high. Careful, stoichiometric addition of the base is recommended to avoid

this.[1]

Q6: What are the recommended storage conditions for strontium peroxide octahydrate?

Strontium peroxide octahydrate is relatively stable but can lose water of hydration over time. It

is best stored in a cool, dry place. For long-term storage and to prevent the uptake of

atmospheric CO₂, a desiccator or a tightly sealed container is recommended.
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Troubleshooting Guide
This guide addresses specific issues that may be encountered during the synthesis of

strontium peroxide octahydrate.
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Problem Potential Cause(s) Recommended Solution(s)

Low Yield
Incomplete precipitation due to

acidic conditions.

Neutralize the ammonium salt

byproduct with a strong base

(e.g., NaOH) to increase the

pH and drive the reaction

towards product formation.[1]

High reaction temperature.

Maintain a low reaction

temperature (around 0°C) as

yield has been observed to

decrease with increasing

temperature.[1]

Precipitate is not pearly white

(e.g., beige, off-white)

Precipitation of anhydrous

strontium peroxide.

This can occur at higher

temperatures (above 50°C).

Ensure the reaction is carried

out at the recommended low

temperature to obtain the

octahydrate form.[1]

Presence of impurities.

Review the purity of starting

materials and ensure the

reaction is protected from

atmospheric CO₂.

Difficult Filtration
Formation of fine, less

crystalline particles.

This can be an issue with the

anhydrous form which is more

difficult to filter.[1] For the

octahydrate, ensure proper

precipitation conditions (low

temperature, controlled

addition of H₂O₂) to promote

the growth of larger crystals.

Product shows contamination

with Strontium Carbonate

(SrCO₃)

Absorption of atmospheric CO₂

in the alkaline reaction mixture.

Perform the synthesis and

handling of the product in a

CO₂-free atmosphere (e.g.,

under a nitrogen or argon

blanket).[1]
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Product shows contamination

with Strontium Hydroxide

(Sr(OH)₂)

Excess strong base added for

pH adjustment.

Add the strong base for yield

enhancement carefully and in

slightly less than stoichiometric

amounts to avoid precipitating

Sr(OH)₂.[1]

Data Presentation
Table 1: Effect of Precipitation Temperature on the Degree of Hydration and Yield of Alkaline

Earth Peroxides

Peroxide
Precipitation
Temperature (°C)

Degree of
Hydration (moles
H₂O / mole
peroxide)

Yield (%)

SrO₂·xH₂O

Not specified in detail,

but lower

temperatures are

favored for

octahydrate

8 (at low

temperatures)

~66% (can be

increased to ~95%

with neutralization)[1]

CaO₂·xH₂O 0 7.4 67.3

CaO₂·xH₂O 70 ~0 51.0

Data for CaO₂ is

included for

comparative purposes

as detailed in the

source.[1]

Experimental Protocols
Detailed Methodology for the Synthesis of Strontium Peroxide Octahydrate

This protocol is adapted from the method described in the NASA Technical Report "Synthesis

and Thermal Properties of Strontium and Calcium Peroxides".[1]
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Materials:

Strontium Nitrate (Sr(NO₃)₂)

Deionized Water

Ammonium Hydroxide (NH₄OH), concentrated

Hydrogen Peroxide (H₂O₂), 3% solution

Ice bath

Procedure:

Preparation of Strontium Solution: Dissolve 0.4 mol of strontium nitrate in 1.5 liters of

deionized water in a large beaker.

Addition of Ammonia: To the stirred strontium nitrate solution, add an excess of aqueous

ammonia (e.g., 2 mol in 600 mL of water). The solution should remain clear.

Cooling: Cool the ammoniacal strontium nitrate solution to approximately 0°C using an ice

bath.

Precipitation: While vigorously stirring the cold solution, add a slight excess of ice-cold 3%

hydrogen peroxide solution (e.g., 0.45 mol) dropwise at a rate of about two drops per

second.

Formation of Precipitate: A pearly white, crystalline precipitate of strontium peroxide

octahydrate will form.

Settling and Decantation: Allow the precipitate to settle. The crystals should settle rapidly.

Decant the majority of the supernatant liquid.

Filtration: Filter the remaining slurry using a suction flask to recover the crystals.

Washing: Wash the crystals on the filter with approximately 200 mL of cold deionized water

containing a few milliliters of ammonium hydroxide.
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Drying: Suck the crystals as dry as possible on the filter. The resulting product is strontium

peroxide octahydrate.

Mandatory Visualizations
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Caption: Experimental workflow for the synthesis of strontium peroxide octahydrate.
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Caption: Troubleshooting guide for strontium peroxide octahydrate synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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